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Compound of Interest

Compound Name:
1-(3-Chloro-4-nitrophenyl)-4-

methylpiperazine

CAS No.: 1059705-52-0

Cat. No.: B3059428

Get Quote

Executive Summary: Immediate Action Card
Status: Hazardous Chemical Waste (Halogenated / Nitroaromatic) Primary Hazard: Toxic by

ingestion/inhalation; Skin & Eye Irritant; Potential Aquatic Toxin. Disposal Stream:High-

Temperature Incineration (Halogenated Stream). Prohibited: Do NOT dispose of down drains.

Do NOT mix with oxidizers or strong acids.[1]

Parameter Critical Specification

CAS Number 1059705-52-0 (Referenced analog structure)

Waste Class Halogenated Organic Waste

RCRA Status

Characteristic Waste (Likely D001/D003

depending on formulation); Not specifically P/U

listed but treated as toxic.

Storage
Cool, dry, well-ventilated; Segregated from

oxidizers and reducing agents.[1]
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Chemical Profile & Hazard Assessment
To effectively dispose of 1-(3-Chloro-4-nitrophenyl)-4-methylpiperazine, one must

understand the molecular drivers of its toxicity and reactivity. This compound combines a

piperazine ring with a chlorinated nitrobenzene moiety.

Nitro Group (-NO₂): Introduces potential for methemoglobinemia (blood toxicity) and thermal

instability. While mono-nitro compounds are generally stable, they must be treated as

potential energetic materials during incineration.

Chloro Group (-Cl): Mandates disposal in halogenated waste streams. Improper incineration

of chlorinated compounds at low temperatures can generate dioxins; therefore, certified

high-temperature incineration (>1100°C) is required.

Piperazine Moiety: imparts basicity (alkaline nature) and potential for skin/eye corrosion or

sensitization.

Self-Validating Safety Logic:

If the molecule contains Chlorine

Then it must go to Halogenated Waste to prevent equipment corrosion and meet EPA
emissions standards.

If the molecule contains a Nitro group

Then it must be kept away from reducing agents (like hydrides) to prevent uncontrolled
exothermic reactions.

Pre-Disposal Preparation & Segregation[2]
Before disposal, waste must be characterized and segregated to prevent cross-reactivity.

A. Waste Stream Decision Tree
The following logic flow dictates the segregation process for this specific compound.
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Waste Generation:
1-(3-Chloro-4-nitrophenyl)-4-methylpiperazine

Physical State?

Solid / Powder Liquid / Solution

Solid Waste Bin
(Halogenated Label)

Double Bagged

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, Acetone)

Halogenated Liquid Waste Carboy
(Red Tag)

*Compound is Chlorinated*
Must enter Halo Stream

Non-Halogenated Liquid Waste Carboy
(Clear Tag)

Click to download full resolution via product page

Figure 1: Waste Segregation Logic. Note that even if dissolved in a non-halogenated solvent

(like Methanol), the presence of the chlorinated solute often mandates the entire mixture be

treated as Halogenated Waste depending on concentration thresholds (typically >1-2%).

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance or Contaminated
Solids)
Applicability: Expired pure chemical, contaminated weighing boats, gloves, and paper towels.
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PPE Requirement: Wear nitrile gloves (double-gloved recommended), safety goggles, and a

lab coat. Use a P95/P100 dust mask if working outside a fume hood.

Containment:

Place solid waste into a clear, heavy-duty polyethylene bag (minimum 2 mil thickness).

If the chemical is in a glass vial, leave it in the vial, cap tightly, and place the entire vial into

the waste bag.

Labeling:

Attach a hazardous waste tag.

Chemical Name: Write out fully: "1-(3-Chloro-4-nitrophenyl)-4-methylpiperazine". Do

not use abbreviations or structural formulas.

Hazard Checkbox: Check "Toxic" and "Irritant".

Secondary Containment: Place the sealed bag into the designated "Solid Hazardous Waste"

drum (usually blue or black).

Protocol B: Liquid Waste (Mother Liquors / Reaction Mixtures)
Applicability: Reaction byproducts or stock solutions.

Solvent Compatibility Check: Ensure the waste carboy material (HDPE or Glass) is

compatible with the solvent used.

Selection of Waste Stream:

CRITICAL: Because the solute contains Chlorine, the safest default is the Halogenated

Waste Stream.

Reasoning: Mixing chlorinated organics into a non-halogenated fuel blending stream can

damage incinerators not equipped with acid gas scrubbers (HCl formation).

Transfer:
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Use a funnel to prevent spills.

Fill container to max 90% capacity to allow for thermal expansion.

Deactivation (Optional/Contextual):

Note: There is no standard "bench-top" chemical deactivation (like bleach) that is

recommended for this compound due to the stability of the nitro-aryl bond. Incineration is

the only validated destruction method.

Spill Response Workflow
Scenario: 5g of solid powder spilled on the benchtop.

Isolate: Alert nearby personnel. Demarcate the area.

Protect: Don PPE. Ensure fume hood is active to capture dust.

Contain: Cover the spill with a wet paper towel (dampened with water or ethanol) to prevent

dust generation. Do not dry sweep.

Clean:

Wipe up the material using the damp towels.

Clean the surface with a soap/water solution, followed by an ethanol wipe to remove

organic residue.

Dispose: Place all cleanup materials into the Solid Hazardous Waste bag (Protocol A).

Regulatory Compliance & Documentation
For US-based laboratories, adherence to EPA (RCRA) regulations is mandatory.
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Regulatory Body Classification / Code Requirement

EPA (RCRA) Not Listed (P/U)

Unless specifically listed, it

defaults to D001 (Ignitable) if

in flammable solvent, or

general "Toxic" characteristic if

TCLP fails. Treat as

Hazardous Waste.

DOT (Transport) Class 6.1 (Toxic)

If shipping waste off-site, likely

UN2811 (Toxic Solid, Organic,

N.O.S.) or UN2810 (Liquid).

European Waste Code 16 05 06*

Laboratory chemicals

consisting of or containing

dangerous substances,

including mixtures of laboratory

chemicals.

Documentation: Always maintain a copy of the Safety Data Sheet (SDS) in the central

repository. If an SDS is unavailable for this specific CAS, use a "Generic Piperazine Derivative"

SDS and annotate it with "Halogenated/Nitro" hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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